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For Researchers, Scientists, and Drug Development Professionals

Introduction
Barium-131 (¹³¹Ba) is a radionuclide with growing interest in the field of nuclear medicine,

particularly as a diagnostic partner for therapeutic radium isotopes. Its favorable decay

characteristics, including a suitable half-life and prominent gamma ray emissions, make it a

candidate for Single Photon Emission Computed Tomography (SPECT) imaging. This technical

guide provides an in-depth overview of the decay scheme of Barium-131 and its associated

gamma ray emissions, intended for researchers, scientists, and professionals in drug

development.

Decay Characteristics of Barium-131
Barium-131 undergoes radioactive decay primarily through electron capture to Cesium-131

(¹³¹Cs)[1][2][3][4]. The daughter nuclide, Cesium-131, is also radioactive and decays to the

stable Xenon-131 (¹³¹Xe) via electron capture[1]. The key decay data for Barium-131 is

summarized in the table below.
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Property Value

Half-life

11.5 days[1][5]; More recent precise

measurements indicate 11.657 ± 0.008 days[2]

and 11.55 ± 0.06 days[6].

Decay Mode Electron Capture (100%) to ¹³¹Cs[1][2][3][4]

Parent Nuclide ¹³¹Ba

Daughter Nuclide ¹³¹Cs

Stable Granddaughter ¹³¹Xe

Gamma Ray Emissions
The electron capture decay of Barium-131 to Cesium-131 results in the emission of a

spectrum of gamma rays as the daughter nucleus de-excites from various energy levels. The

most prominent gamma emissions are suitable for SPECT imaging. A comprehensive list of

gamma ray energies and their intensities is provided in the table below, based on data from

ICRP Publication 107[3].
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Energy (keV) Intensity (photons per 100 decays)

123.805 28.97

216.078 19.66

373.246 14.04

496.326 48.00

133.609 2.125

239.629 2.410

249.432 2.813

404.046 1.310

486.522 2.087

585.041 -

620.111 -

1047.60 -

Note: Intensities for some minor emissions are not explicitly provided in the readily available

public data but are listed as observed gamma rays in older literature[7]. The gamma rays at

371 keV (14%) and 496 keV (48%) are noted to have high energy, which can contribute to

image blurring in SPECT[1].

Experimental Protocols
The determination of the decay characteristics of Barium-131 involves its production and

subsequent measurement of its radioactive emissions.

Production of Barium-131
Two primary methods for the production of Barium-131 have been described:

Proton-induced reaction on Cesium: This method involves the irradiation of a Cesium target,

typically Cesium Chloride (CsCl) or Cesium Iodide (CsI), with a proton beam. The specific
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nuclear reaction is ¹³³Cs(p,3n)¹³¹Ba. In a reported protocol, a CsCl target was irradiated with

27.5 MeV protons for 4 hours to produce approximately 190 MBq of Barium-131[1].

Following irradiation, the Barium-131 is separated from the bulk Cesium target material and

other byproducts using techniques such as SR Resin-based purification[1].

Neutron capture by enriched Barium-130: Barium-131 can also be produced through

neutron capture by enriched Barium-130 (¹³⁰Ba) in a nuclear reactor[2]. This method involves

irradiating milligram quantities of enriched ¹³⁰Ba in a high-flux reactor.

Measurement of Decay Properties
The half-life and gamma ray emissions of Barium-131 are determined using radiation detection

and spectroscopy techniques:

Gamma-Ray Spectroscopy: A calibrated High-Purity Germanium (HPGe) detector is used for

precise measurement of the energies and intensities of the emitted gamma rays. Data is

collected over a period spanning multiple half-lives of the isotope to ensure accurate

determination of both the gamma ray spectrum and the decay rate[6].

Scintillation Spectrometry: Historically, Sodium Iodide (NaI) scintillation spectrometers have

been used to investigate the decay of Barium-131. Both single-channel and gamma-gamma

coincidence spectra have been employed to identify and characterize the emitted gamma

rays and their relationships in the decay cascade[7].

Half-Life Measurement: The half-life is determined by measuring the activity of a Barium-131
sample over time using a suitable detector system and fitting the decay data to an

exponential decay curve.

Barium-131 Decay Scheme
The following diagram illustrates the decay scheme of Barium-131. It depicts the electron

capture decay from the ground state of ¹³¹Ba to various excited states of ¹³¹Cs, followed by the

de-excitation of these states through the emission of gamma rays.
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Barium-131 Decay Scheme
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Caption: Simplified decay scheme of Barium-131 to Cesium-131 via electron capture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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